Cas no 61203-50-7 (2-hydroxy-3-methoxy-4-nitrobenzoic Acid)

• Product Name: 2-hydroxy-3-methoxy-4-nitrobenzoic Acid
• CAS No: 61203-50-7
• MF: C₈H₇NO₆
• MW: 213.144282579422
• CID: 488580
• PubChem ID: 15269869
• Update Time: 2025-11-04

2-hydroxy-3-methoxy-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-3-methoxy-4-nitro-
• 2-hydroxy-3-methoxy-4-nitrobenzoic acid
• 2-hydroxy-3-methoxy-4-nitrobenzoic Acid

• Inchi： 1S/C8H7NO6/c1-15-7-5(9(13)14)3-2-4(6(7)10)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： GWMPFGBRRHGDRA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(=O)O)C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 213.02731

Experimental Properties

• PSA: 109.9

Additional information on 2-hydroxy-3-methoxy-4-nitrobenzoic Acid

Recent Advances in the Study of 2-Hydroxy-3-methoxy-4-nitrobenzoic Acid (CAS: 61203-50-7)

2-Hydroxy-3-methoxy-4-nitrobenzoic Acid (CAS: 61203-50-7) is a nitrobenzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its utility as a building block for more complex molecules or as a bioactive compound itself.

One of the key areas of research involves the optimization of synthetic routes for 2-hydroxy-3-methoxy-4-nitrobenzoic Acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a modified nitration and oxidation sequence. The researchers highlighted the importance of controlling reaction conditions to minimize byproducts and improve purity, which is critical for pharmaceutical applications.

In addition to its synthetic utility, recent investigations have explored the biological activities of 2-hydroxy-3-methoxy-4-nitrobenzoic Acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory effects on certain bacterial enzymes, suggesting potential as a lead compound for antibiotic development. The study utilized molecular docking and in vitro assays to elucidate its mechanism of action, revealing interactions with key active site residues.

Another significant development is the use of 2-hydroxy-3-methoxy-4-nitrobenzoic Acid as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have successfully incorporated it into the structure of novel anti-inflammatory compounds, as detailed in a recent European Journal of Medicinal Chemistry article (2024). The modified derivatives exhibited enhanced activity and selectivity, underscoring the versatility of this compound in drug design.

Despite these advancements, challenges remain in fully understanding the pharmacokinetic and toxicological profiles of 2-hydroxy-3-methoxy-4-nitrobenzoic Acid. Ongoing studies are employing advanced analytical techniques, such as LC-MS and NMR spectroscopy, to characterize its metabolites and assess its safety profile. Preliminary data suggest that further structural modifications may be necessary to optimize its drug-like properties.

In conclusion, 2-hydroxy-3-methoxy-4-nitrobenzoic Acid (CAS: 61203-50-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule makes it a promising candidate for future drug development efforts. Continued research into its properties and applications is expected to yield further breakthroughs in the coming years.